Cas no 1263045-16-4 (Mal-Amido-PEG4-acid)

• Product Name: Mal-Amido-PEG4-acid
• CAS No: 1263045-16-4
• MF: C₁₈H₂₈N₂O₉
• MW: 416.422925949097
• MDL: MFCD13184954
• CID: 3162042
• PubChem ID: 354333258
• Update Time: 2025-11-01

Mal-Amido-PEG4-acid Chemical and Physical Properties

Names and Identifiers

• NHS-PEG4-Maleimide
• 19-Maleimido-17-oxo-4,7,10,13-tetraoxa-16-azanonadecanoic Acid
• 1-Maleimido-3-oxo-7,10,13,16-tetraoxa-4-azanonadecan-19-oic Acid
• Mal-dpeg(4)-cooh
• Mal-Amido-PEG4-acid
• Maleimide-NH-PEG4-CH2CH2COOH
• Maleimide-PEG4-propionic acid
• BIPG1473
• M2666
• 1-
• Mal-NH-PEG4-COOH
• C70054
• 1-(2,5-Dioxo-2,5-dihydro-1H-pyrrol-1-yl)-3-oxo-7,10,13,16-tetraoxa-4-azanonadecan-19-oic acid
• 3-Amino(peg4)propionic acid 3-maleimidopropionamide
• BP-21000
• 1-Maleinimido-3-oxo-7,10,13,16-tetraoxa-4-azanonadecan-19-oic acid
• 1-[3-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)propanamido]-3,6,9,12-tetraoxapentadecan-15-oic acid
• AS-57167
• Mal-amido-PEG4-C2-acid
• 3-[2-[2-[2-[2-[3-(2,5-dioxopyrrol-1-yl)propanoylamino]ethoxy]ethoxy]ethoxy]ethoxy]propanoic acid
• 1263045-16-4
• Mal-CH2CH2CONH-PEG4-CH2CH2COOH
• DA-55192
• 1-(2,5-Dioxo-2,5-dihydro-1H-pyrrol-1-yl)-3-oxo-7,10,13,16-tetraoxa-4-azanonadecan-19-oicacid
• CS-0107665
• SCHEMBL1437808
• Mal-amido-PEG4-COOH
• HY-130414
• AKOS030213485
• SY056107
• MFCD13184954
• MAL-dPEG®4-Acid
• 811-110-0
• DPG-5763

• MDL： MFCD13184954
• Inchi： 1S/C18H28N2O9/c21-15(3-6-20-16(22)1-2-17(20)23)19-5-8-27-10-12-29-14-13-28-11-9-26-7-4-18(24)25/h1-2H,3-14H2,(H,19,21)(H,24,25)
• InChI Key： IAJVEYLYYHOZEY-UHFFFAOYSA-N
• SMILES： O(CCOCCOCCOCCC(=O)O)CCNC(CCN1C(C=CC1=O)=O)=O

Computed Properties

• Exact Mass: 416.17900
• Monoisotopic Mass: 416.17948047 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 29
• Rotatable Bond Count: 18
• Complexity: 548
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 141
• Molecular Weight: 416.4

Experimental Properties

• PSA: 140.70000
• LogP: -0.71240

Mal-Amido-PEG4-acid Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Maleimides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidones Maleimides
• Other Chemical Reagents

Additional information on Mal-Amido-PEG4-acid

Comprehensive Overview of Mal-Amido-PEG4-acid (CAS No. 1263045-16-4): Properties, Applications, and Industry Insights

Mal-Amido-PEG4-acid (CAS No. 1263045-16-4) is a highly versatile PEG-based linker widely utilized in bioconjugation, drug delivery, and biopharmaceutical research. This compound features a maleimide group (Mal), an amide bond, and a tetraethylene glycol (PEG4) spacer, terminated with a carboxylic acid (acid) for further functionalization. Its unique structure enables efficient crosslinking of biomolecules, making it indispensable in modern therapeutic development.

The growing demand for PEGylated compounds in antibody-drug conjugates (ADCs) and targeted drug delivery systems has positioned Mal-Amido-PEG4-acid as a critical reagent. Researchers frequently search for "PEG4 linker solubility," "maleimide reactivity with thiols," or "PEG spacer length optimization," reflecting its relevance in optimizing bioconjugation strategies. The PEG4 spacer enhances water solubility while minimizing immunogenicity—a key concern in biologic formulations.

From a synthetic perspective, CAS No. 1263045-16-4 offers exceptional stability under physiological conditions, with the maleimide group selectively reacting with thiols (-SH) at neutral pH. This property is leveraged in "site-specific protein labeling" and "cysteine-based conjugation," trending topics in precision medicine workflows. The carboxylic acid terminus further allows covalent coupling to amines via EDC/NHS chemistry, expanding its utility in multifunctional nanocarriers.

Recent advancements in ADC therapeutics have spurred interest in Mal-Amido-PEG4-acid as a spacer for payload attachment. Industry reports highlight its role in improving drug-to-antibody ratios (DAR) while maintaining serum stability—a frequent search query among formulation scientists. Additionally, its application in click chemistry and fluorescent probe synthesis aligns with the rising demand for diagnostic imaging agents.

Quality attributes such as low polydispersity index (PDI) and high purity are critical for CAS No. 1263045-16-4, as emphasized in GMP-grade PEG linker specifications. Suppliers often address queries about "HPLC validation methods for PEGylated linkers" or "endotoxin control," underscoring its use in clinical-stage bioprocessing. Storage recommendations (-20°C under inert atmosphere) are also frequently searched to preserve maleimide activity.

In conclusion, Mal-Amido-PEG4-acid (CAS No. 1263045-16-4) bridges innovation across bioconjugation chemistry, therapeutic development, and diagnostic tools. Its design addresses contemporary challenges like controlled release kinetics and reduced off-target effects, making it a cornerstone in next-generation biopharmaceutical engineering.